Cas no 102116-95-0 ([2,2'-Bipyridin]-4-ol, 6-methyl-)

[2,2'-Bipyridin]-4-ol, 6-methyl- structure
102116-95-0 structure
Product Name:[2,2'-Bipyridin]-4-ol, 6-methyl-
CAS No:102116-95-0
MF:C11H10N2O
MW:186.20990228653
CID:1131831
Update Time:2024-07-27

[2,2'-Bipyridin]-4-ol, 6-methyl- Chemical and Physical Properties

Names and Identifiers

    • [2,2'-Bipyridin]-4-ol, 6-methyl-
    • Inchi: 1S/C11H10N2O/c1-8-6-9(14)7-11(13-8)10-4-2-3-5-12-10/h2-7H,1H3,(H,13,14)
    • InChI Key: ZRASIPBKVFHGMR-UHFFFAOYSA-N
    • SMILES: C1(C2=NC=CC=C2)=NC(C)=CC(O)=C1

Computed Properties

  • Exact Mass: 186.079313g/mol
  • Monoisotopic Mass: 186.079313g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 186.21g/mol
  • XLogP3: 1.1
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • Density: 1.194±0.06 g/cm3(Predicted)
  • Melting Point: 173-174 °C(Solv: 1,4-dioxane (123-91-1))
  • Boiling Point: 460.5±45.0 °C(Predicted)
  • pka: 4.84±0.23(Predicted)
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